Cas no 1017476-95-7 (3-Amino-n,5-dimethylbenzene-1-sulfonamide)

• Product Name: 3-Amino-n,5-dimethylbenzene-1-sulfonamide
• CAS No: 1017476-95-7
• MF: C₈H₁₂N₂O₂S
• MW: 200.258080482483
• CID: 5698632
• PubChem ID: 24270786
• Update Time: 2025-07-24

3-Amino-n,5-dimethylbenzene-1-sulfonamide Chemical and Physical Properties

Names and Identifiers

• EN300-1067568
• 3-AMINO-N,5-DIMETHYLBENZENE-1-SULFONAMIDE
• 1017476-95-7
• Benzenesulfonamide, 3-amino-N,5-dimethyl-
• 3-Amino-n,5-dimethylbenzene-1-sulfonamide

• Inchi： 1S/C8H12N2O2S/c1-6-3-7(9)5-8(4-6)13(11,12)10-2/h3-5,10H,9H2,1-2H3
• InChI Key： WWVWYCHAWODQCQ-UHFFFAOYSA-N
• SMILES： S(C1C=C(C=C(C)C=1)N)(NC)(=O)=O

Computed Properties

• Exact Mass: 200.06194880g/mol
• Monoisotopic Mass: 200.06194880g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 13
• Rotatable Bond Count: 2
• Complexity: 258
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.6
• Topological Polar Surface Area: 80.6Ų

Experimental Properties

• Density: 1.262±0.06 g/cm3(Predicted)
• Boiling Point: 392.0±52.0 °C(Predicted)
• pka: 11.76±0.50(Predicted)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Aminobenzenesulfonamides
• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzenesulfonamides Aminobenzenesulfonamides

Additional information on 3-Amino-n,5-dimethylbenzene-1-sulfonamide

Comprehensive Overview of 3-Amino-N,5-dimethylbenzene-1-sulfonamide (CAS No. 1017476-95-7): Properties, Applications, and Industry Insights

3-Amino-N,5-dimethylbenzene-1-sulfonamide (CAS No. 1017476-95-7) is a specialized sulfonamide derivative with a unique molecular structure that combines an aromatic benzene ring with amino and sulfonamide functional groups. This compound has garnered significant attention in pharmaceutical and agrochemical research due to its potential as a bioactive intermediate. The presence of both amino and sulfonamide moieties makes it a versatile building block for synthesizing compounds with enhanced biological activity and molecular selectivity.

In recent years, the demand for sulfonamide-based compounds has surged, driven by their applications in drug discovery and crop protection. Researchers are particularly interested in 3-Amino-N,5-dimethylbenzene-1-sulfonamide due to its potential role in developing enzyme inhibitors and antimicrobial agents. Its structural features align with current trends in precision medicine and sustainable agriculture, addressing global challenges such as antibiotic resistance and food security.

The synthesis of CAS No. 1017476-95-7 typically involves multi-step organic reactions, including sulfonation and amination processes. Advanced techniques like HPLC purification and NMR characterization ensure high purity (>98%), which is critical for research applications. Analytical data reveals its stability under standard laboratory conditions, with a melting point range of 160–165°C and solubility in polar solvents like DMSO and methanol.

From an industrial perspective, this compound aligns with the growing focus on green chemistry. Manufacturers are optimizing synthetic routes to reduce waste and energy consumption, responding to environmental regulations and the ESG (Environmental, Social, Governance) priorities of investors. Such efforts make 3-Amino-N,5-dimethylbenzene-1-sulfonamide a candidate for inclusion in sustainable chemical portfolios.

Emerging studies suggest potential applications in material science, where its aromatic structure could contribute to organic semiconductors or coordination polymers. These developments intersect with the booming interest in flexible electronics and energy storage solutions, positioning this compound as a multidisciplinary research target.

For researchers sourcing CAS No. 1017476-95-7, quality parameters like chromatographic purity, residual solvent levels, and batch-to-batch consistency are paramount. Reputable suppliers provide detailed COAs (Certificates of Analysis) and MSDS documentation, ensuring compliance with REACH and other regulatory frameworks. Storage recommendations typically include protection from light and moisture at 2–8°C.

The future outlook for 3-Amino-N,5-dimethylbenzene-1-sulfonamide is promising, with patent analyses showing increased filings for related derivatives in oncological and neurological therapeutics. Its modular structure allows for targeted modifications, a key advantage in combinatorial chemistry approaches. As AI-driven drug design accelerates, such compounds gain value for virtual screening libraries.

In summary, 3-Amino-N,5-dimethylbenzene-1-sulfonamide (CAS No. 1017476-95-7) exemplifies the convergence of chemical innovation and applied research. Its adaptability across life sciences and materials engineering underscores its relevance in addressing contemporary scientific and industrial needs.